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Compound of Interest

Compound Name: Enterolactone-d6

Cat. No.: B15556934 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Enterolactone-d6. The following procedures are

designed to ensure the safe handling, use, and disposal of this compound in a laboratory

setting.

Hazard Identification and Personal Protective Equipment
(PPE)
Enterolactone is classified as a hazardous substance that can cause skin irritation, serious eye

irritation, and may cause respiratory irritation[1]. Although a specific Safety Data Sheet (SDS)

for Enterolactone-d6 is not available, the safety precautions for its non-deuterated counterpart

should be strictly followed. The compound is typically supplied as a solid[2].

Recommended Personal Protective Equipment (PPE):
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PPE Category Item Specification

Eye Protection Safety Goggles or Face Shield

Must be worn where chemicals

are stored or handled to

protect from splashes[3][4][5].

Hand Protection Chemical-resistant gloves

Nitrile, neoprene, or PVC

gloves are recommended.

Inspect gloves before each

use and wash them before

removal[4][5][6].

Body Protection Laboratory Coat

A flame-resistant lab coat

should be worn to protect from

spills and splashes[3][7].

Respiratory Protection Air-purifying respirator

Recommended when handling

the powder outside of a fume

hood to avoid inhalation[8].

Foot Protection Closed-toe shoes

Required for all laboratory

work to protect against spills

and falling objects[3][9].

Safe Handling and Operational Plan
Adherence to standard laboratory safety practices is paramount when working with any

chemical, including Enterolactone-d6.

Step-by-Step Handling Protocol:

Preparation: Before handling, ensure you have read and understood the Safety Data Sheet

for (±)-Enterolactone[1]. Prepare your workspace by laying down disposable bench paper to

contain any potential spills[7][9]. Ensure all necessary PPE is readily available and in good

condition.

Weighing and Aliquoting:
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Whenever possible, handle the powdered form of Enterolactone-d6 inside a chemical

fume hood to minimize inhalation risk[3][7].

If a balance cannot be placed inside a fume hood, use an enclosure to mitigate air

currents that can cause fluctuations in readings and disperse the powder[7].

Use designated tools such as spatulas for transferring the powder[3]. Avoid creating dust.

Dissolving:

Enterolactone is soluble in organic solvents like DMSO and dimethylformamide at

approximately 30 mg/ml[2].

For aqueous buffers, it is sparingly soluble. It is recommended to first dissolve the

compound in ethanol and then dilute it with the aqueous buffer of choice[2].

When dissolving, add the solvent slowly to the powder to avoid splashing.

General Practices:

Always wash hands thoroughly after handling chemicals, even if gloves were worn[3][6].

Do not eat, drink, or apply cosmetics in the laboratory[6].

Keep containers of Enterolactone-d6 tightly closed when not in use and store them at

-20°C for long-term stability[2].

Disposal Plan
Proper disposal of chemical waste is crucial to prevent environmental contamination and

ensure a safe laboratory environment.

Waste Disposal Protocol:

Solid Waste:

Dispose of contaminated materials such as gloves, disposable bench paper, and pipette

tips in a designated and clearly labeled solid chemical waste container.
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Unused or waste Enterolactone-d6 powder should also be disposed of in this container.

Liquid Waste:

Solutions containing Enterolactone-d6 should be collected in a labeled hazardous waste

container.

Do not pour chemical waste down the drain.

Container Disposal:

Empty containers that held Enterolactone-d6 should be triple-rinsed with an appropriate

solvent. The rinsate should be collected as hazardous liquid waste.

After rinsing, the container can be disposed of according to your institution's guidelines for

chemical container disposal.

Emergency Procedures
In case of accidental exposure or spill, follow these procedures immediately.
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Emergency Situation Procedure

Skin Contact

Promptly flush the affected area with water for at

least 15 minutes and remove any contaminated

clothing. Seek medical attention if irritation

persists[6][9].

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention[6][9].

Inhalation

Move the exposed individual to fresh air. If not

breathing, give artificial respiration. If breathing

is difficult, give oxygen. Seek medical

attention[1].

Ingestion
Do not induce vomiting. Wash out mouth with

water. Seek immediate medical attention[6].

Spill

Alert others in the area. For small spills, use an

appropriate absorbent material from a spill kit to

contain and clean up the spill while wearing

appropriate PPE. For large spills, evacuate the

area and contact your institution's environmental

health and safety department[3].

Visual Workflow for Handling Enterolactone-d6
The following diagram illustrates the standard workflow for safely handling Enterolactone-d6 in

a laboratory setting.
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Workflow for Handling Enterolactone-d6
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Caption: A flowchart outlining the key steps for the safe handling of Enterolactone-d6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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